N-isopropyl-4-[(4-oxo-3(4H)-quinazolinyl)methyl]benzamide

• IUPAC Name: 4-[(4-oxoquinazolin-3-yl)methyl]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H19N3O2/c1-13(2)21-18(23)15-9-7-14(8-10-15)11-22-12-20-17-6-4-3-5-16(17)19(22)24/h3-10,12-13H,11H2,1-2H3,(H,21,23)
• InChI Key: UNZRLQDXASORII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=C(C=C1)CN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

Synthesis Analysis

Synthesis of quinazolinone derivatives involves several key reactions, including reactions of anthranilamide with isocyanates, leading to a variety of quinazolinone structures. For instance, the reaction between anthranilamide and isocyanates can yield 2,3-dihydro-5H-oxazolo[2,3-b]quinazolin-5-one, among other derivatives, through either direct reflux in methanol or stirring at room temperature in acetonitrile. This illustrates the versatility of starting materials and conditions that can be used to synthesize quinazolinone derivatives, including N-isopropyl-4-[(4-oxo-3(4H)-quinazolinyl)methyl]benzamide (Chern et al., 1988).

Molecular Structure Analysis

The molecular structure of quinazolinone derivatives, including N-isopropyl-4-[(4-oxo-3(4H)-quinazolinyl)methyl]benzamide, is characterized by the quinazolinone core, which exhibits significant biochemical activity. Advanced synthesis methods allow for the introduction of various substituents to this core, affecting the molecule's physical and chemical properties. Structural analyses typically involve spectroscopic methods, such as NMR, to elucidate the arrangement of atoms and the presence of functional groups (Costa et al., 2004).

Chemical Reactions and Properties

Quinazolinone derivatives undergo a range of chemical reactions, reflecting their reactive nature. For example, cyclization reactions are common in synthesizing these compounds, often mediated by catalysts like palladium. These reactions highlight the reactivity of the quinazolinone ring and its potential for further chemical modification (Zhu et al., 2018).

Physical Properties Analysis

The physical properties of N-isopropyl-4-[(4-oxo-3(4H)-quinazolinyl)methyl]benzamide, such as solubility, melting point, and crystallinity, are influenced by its molecular structure. The introduction of specific substituents can enhance solubility in water or organic solvents, which is crucial for its application in various fields. Studies on analogs of similar compounds have shown that modifications to the quinazolinone ring can significantly impact these physical properties (Bavetsias et al., 2002).

Chemical Properties Analysis

The chemical properties of quinazolinone derivatives, including reactivity, stability, and the ability to undergo specific reactions, are pivotal for their application in synthesis and drug design. The quinazolinone core structure lends itself to a variety of chemical modifications, enabling the synthesis of compounds with targeted chemical properties for specific applications. The ability to modify the quinazolinone structure through reactions such as N-alkylation demonstrates the versatility of these compounds in chemical synthesis (Yamamoto et al., 1998).